Cas no 144090-56-2 (tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate
• CAS No: 144090-56-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 1314587
• PubChem ID: 10923184
• Update Time: 2025-10-30

tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylic acid, 2,2-dimethyl-4-(3-oxopropyl)-,1,1-dimethylethyl ester, (4S)-
• tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate
• AT25426
• EN300-12456812
• SCHEMBL12507943
• 144090-56-2
• Z1508686104
• (S)-tert-butyl 2,2-dimethyl-4-(3-oxopropyl)oxazolidine-3-carboxylate
• TERT-BUTYL (S)-2,2-DIMETHYL-4-(3-OXOPROPYL)OXAZOLIDINE-3-CARBOXYLATE
• JTTLVKBYFKMWOI-JTQLQIEISA-N

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-10(7-6-8-15)9-17-13(14,4)5/h8,10H,6-7,9H2,1-5H3/t10-/m0/s1
• InChI Key： JTTLVKBYFKMWOI-JTQLQIEISA-N
• SMILES： O1C[C@H](CCC=O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 257.16279
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84

Additional information on tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate

Professional Introduction to Tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate (CAS No. 144090-56-2)

Tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate, identified by its CAS number 144090-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of oxazolidinones, which are heterocyclic structures known for their diverse biological activities and potential applications in drug development.

The molecular structure of tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate features a chiral center at the 4-position of the oxazolidine ring, making it an enantiomer with distinct stereochemical properties. The presence of a tert-butyl group and a 3-oxopropyl side chain contributes to its unique physicochemical properties, which are critical for its functionality in various biochemical processes.

In recent years, there has been a growing interest in oxazolidinone derivatives due to their potential as scaffolds for the development of novel therapeutic agents. The chiral nature of this compound makes it particularly valuable for studying enzyme interactions and developing enantiomerically pure drugs. Research has shown that oxazolidinones can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a range of diseases.

One of the most notable applications of tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate is in the field of protease inhibition. Proteases are enzymes that play crucial roles in many biological processes, including inflammation, infection, and cancer. By inhibiting specific proteases, this compound has shown potential in modulating these pathways. For instance, studies have demonstrated its ability to inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and wound healing.

The tert-butyl group in the molecule enhances its stability and bioavailability, making it an attractive candidate for further development into a drug candidate. Additionally, the 4S configuration of the chiral center ensures that the compound interacts selectively with biological targets, reducing the likelihood of off-target effects. This specificity is crucial for developing safe and effective pharmaceuticals.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate. These methods have improved the yield and purity of the compound, making it more feasible for industrial applications. Furthermore, computational modeling and molecular dynamics simulations have been employed to understand its interactions with biological targets at an atomic level. This has provided valuable insights into its mechanism of action and potential optimizations for drug design.

The compound's structural features also make it suitable for use as a building block in medicinal chemistry. By modifying its side chains or substituents, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successful in identifying novel compounds with enhanced potency and selectivity. For example, derivatives with different alkyl or aryl groups have shown improved binding affinity to specific protease targets.

In conclusion, tert-butyl (4S)-2,2-dimethyl-4-(3-oxopropyl)-1,3-oxazolidine-3-carboxylate is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an valuable tool for studying enzyme inhibition and designing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.